Cas no 135855-63-9 (6-Amino-1H-indole-2-carboxylic acid)

• Product Name: 6-Amino-1H-indole-2-carboxylic acid
• CAS No: 135855-63-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 829145
• PubChem ID: 22056415
• Update Time: 2025-04-19

6-Amino-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1H-indole-2-carboxylic acid
• DA-36621
• 135855-63-9
• CS-0371080
• F73400
• DTXSID90622093
• LH0049
• SCHEMBL3627970
• 6-amino-1H-indole-2-carboxylicacid
• MFCD18206749

• MDL： MFCD18206749
• Inchi： 1S/C9H8N2O2/c10-6-2-1-5-3-8(9(12)13)11-7(5)4-6/h1-4,11H,10H2,(H,12,13)
• InChI Key： NVTAPSGYTBQTAQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC(=CC=2N1)N)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.1A^2

Experimental Properties

• Density: 1.509
• PSA: 79.11